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Compound of Interest

Compound Name: 2-Chloro-5-Fluorobenzaldehyde
CAS No.: 84194-30-9
Cat. No.: B1362322
Get Quote
. J

This guide provides a comprehensive technical overview of 2-Chloro-5-Fluorobenzaldehyde
(CAS No. 84194-30-9), a key intermediate in the synthesis of pharmaceuticals, agrochemicals,
and advanced materials. We will delve into its chemical properties, synthesis, reactivity, and
applications, with a focus on the underlying principles and practical considerations for
researchers and drug development professionals.

Introduction and Physicochemical Properties

2-Chloro-5-Fluorobenzaldehyde is a disubstituted benzaldehyde derivative. The presence of
both a chlorine and a fluorine atom on the aromatic ring significantly influences its reactivity
and makes it a versatile building block. The electron-withdrawing nature of the halogen
substituents and the aldehyde group activates the aromatic ring for certain transformations
while also directing the regioselectivity of reactions.

Table 1: Physicochemical Properties of 2-Chloro-5-Fluorobenzaldehyde
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Property Value Source
CAS Number 84194-30-9
Molecular Formula C7H4CIFO
Molecular Weight 158.56 g/mol
White to off-white crystalline
Appearance
powder
Melting Point 54-58 °C
Boiling Point 215-217 °C
Purity >98%
5-Fluoro-2-
Synonyms

chlorobenzaldehyde

Synthesis of 2-Chloro-5-Fluorobenzaldehyde

A common laboratory and industrial scale synthesis of 2-Chloro-5-Fluorobenzaldehyde
involves the oxidation of the corresponding alcohol, (2-Chloro-5-fluorophenyl)methanol. This
method is favored due to the availability of the starting material and the generally high yields
and purity of the final product.

Synthetic Workflow: Oxidation of (2-Chloro-5-
fluorophenyl)methanol
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[Start: (2-Chloro—S-fluorophenyl)methanoa

@issolve in suitable solvent (e.g., DichloromethaneD

;

@dd oxidizing agent (e.g., PCC or Dess-Martin periodinaneD

i

[Stir at controlled temperature (e.g., room temperatureD

i

[Monitor reaction progress by TLC]

[Quench the reaction]

[Work-up: Extraction and washingj

i

G’urification by column chromatographa

;

[Characterization (NMR, IR, MS)]

i

Ginal Product: 2-Chloro-5—Fluorobenzaldehyda
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2-Chloro-5-Fluorobenzaldehyde  + Nucleophile
Meisenheimer Complex - Cl

.- . . —— Substituted Product
. (stabilized intermediate)
Nucleophile (e.g., R-NH2)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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